Cas no 6938-57-4 (1,2-Benzenedicarboxylicacid, 1-(1,2,3,4-tetrahydro-1-naphthalenyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(1,2,3,4-tetrahydro-1-naphthalenyl) ester
• CAS No: 6938-57-4
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 519000
• PubChem ID: 243804
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(1,2,3,4-tetrahydro-1-naphthalenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(1,2,3,4-tetrahydro-1-naphthalenyl) ester
• 2-(1,2,3,4-tetrahydronaphthalen-1-yloxycarbonyl)benzoic acid
• 2-(((1,2,3,4-Tetrahydronaphthalen-1-yl)oxy)carbonyl)benzoic acid
• NSC-53981
• NSC53981
• DTXSID00288063
• 6938-57-4
• 2-[(1,2,3,4-tetrahydronaphthalen-1-yloxy)carbonyl]benzoic acid

• Inchi： 1S/C18H16O4/c19-17(20)14-9-3-4-10-15(14)18(21)22-16-11-5-7-12-6-1-2-8-13(12)16/h1-4,6,8-10,16H,5,7,11H2,(H,19,20)
• InChI Key： FZBWIPGCMHFRTD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 490.1°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.628
• PSA: 63.6
• LogP: 3.61920